N-cyclopropyl-2-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide

• IUPAC Name: N-cyclopropyl-2-[(5-methyl-4-propyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C11H18N4OS/c1-3-6-15-8(2)13-14-11(15)17-7-10(16)12-9-4-5-9/h9H,3-7H2,1-2H3,(H,12,16)
• InChI Key: CYVVHPQKWIARMW-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=NN=C1SCC(=O)NC2CC2)C
• Molecular Formula: C11H18N4OS
• Molecular Weight: 254.35 g/mol

Description

N-cyclopropyl-2-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide, also known as CP-94,253, is a chemical compound that has been extensively studied in the field of neuroscience. It is a potent and selective antagonist of the dopamine D4 receptor, which is involved in a variety of physiological and behavioral processes.

Mechanism of Action

N-cyclopropyl-2-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide acts as a selective antagonist of the dopamine D4 receptor, which is a G protein-coupled receptor that is primarily expressed in the prefrontal cortex and limbic system of the brain. By blocking the activity of the dopamine D4 receptor, N-cyclopropyl-2-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide reduces the release of dopamine in these brain regions, which can lead to a variety of physiological and behavioral effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-cyclopropyl-2-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide are primarily mediated by its action on the dopamine D4 receptor. By blocking the activity of this receptor, N-cyclopropyl-2-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide can lead to a reduction in the release of dopamine in the prefrontal cortex and limbic system of the brain. This can result in a variety of physiological and behavioral effects, including changes in cognitive function, social behavior, and drug addiction.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclopropyl-2-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide in lab experiments is its high potency and selectivity for the dopamine D4 receptor. This allows researchers to investigate the specific role of this receptor in various physiological and behavioral processes. However, one limitation of using N-cyclopropyl-2-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide is its potential off-target effects on other dopamine receptors, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of N-cyclopropyl-2-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide and dopamine D4 receptor antagonists in general. One direction is to investigate the potential therapeutic applications of these compounds for the treatment of psychiatric disorders such as schizophrenia and attention deficit hyperactivity disorder. Another direction is to investigate the role of the dopamine D4 receptor in other physiological and behavioral processes, such as pain perception and sleep regulation. Finally, there is a need for the development of more selective and potent dopamine D4 receptor antagonists that can be used in both basic and clinical research.

Scientific Research Applications

N-cyclopropyl-2-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been widely used in scientific research to investigate the role of the dopamine D4 receptor in various physiological and behavioral processes. For example, it has been used to study the effects of dopamine D4 receptor antagonism on cognitive function, social behavior, and drug addiction. N-cyclopropyl-2-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide has also been used to investigate the potential therapeutic applications of dopamine D4 receptor antagonists for the treatment of psychiatric disorders such as schizophrenia and attention deficit hyperactivity disorder.